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Compound of Interest

Compound Name: 3-Cyclohexylphenol

Cat. No.: B162891 Get Quote

CAS Number: 1943-95-9

Chemical Structure:

IUPAC Name: 3-cyclohexylphenol[1]

SMILES: C1CCC(CC1)C2=CC(=CC=C2)O[1]

InChI: InChI=1S/C12H16O/c13-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h4,7-10,13H,1-3,5-6H2[1]

Introduction
3-Cyclohexylphenol is an organic compound featuring a phenol ring substituted with a

cyclohexyl group at the meta position.[2] This substitution imparts unique physicochemical

properties that make it a valuable intermediate in various industrial and pharmaceutical

applications. This technical guide provides an in-depth overview of 3-Cyclohexylphenol,
including its properties, synthesis, applications, and safety considerations, with a focus on its

relevance to researchers and professionals in drug development.

Physicochemical and Spectroscopic Data
The following tables summarize the key physicochemical and spectroscopic properties of 3-
Cyclohexylphenol.
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Table 1: Physicochemical Properties of 3-Cyclohexylphenol

Property Value Reference

Molecular Formula C₁₂H₁₆O [1]

Molecular Weight 176.26 g/mol [1]

Appearance
Colorless to pale yellow liquid

or solid
[2]

Boiling Point 300.4 °C at 760 mmHg

Melting Point Not specified

Density 1.042 g/cm³

Solubility

Moderately soluble in organic

solvents, limited solubility in

water

[2]

XLogP3 4.1 [1]

Table 2: Spectroscopic Data for 3-Cyclohexylphenol

Spectroscopy Data Reference

¹³C NMR
Spectra available from John

Wiley & Sons, Inc.
[1]

IR (Vapor Phase)
Spectra available from John

Wiley & Sons, Inc.
[1]

Mass Spec (GC-MS)

Molecular ion peak (m/z): 176.

Other major peaks at m/z 108

and 120.

[1]

Synthesis of 3-Cyclohexylphenol
Several methods have been reported for the synthesis of cyclohexylphenols, primarily through

the alkylation of phenol.
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Friedel-Crafts Alkylation of Phenol with Cyclohexene
This is a common method for synthesizing cyclohexylphenols. The reaction involves the acid-

catalyzed alkylation of phenol with cyclohexene.

Experimental Protocol Outline:

Reactants: Phenol and cyclohexene. A molar excess of phenol is often used to minimize the

formation of di-substituted products.

Catalyst: Various acid catalysts can be employed, including Brønsted acids like sulfuric acid

and phosphoric acid, Lewis acids such as aluminum chloride, and solid acid catalysts like

zeolites (e.g., H-beta), and 12-tungstophosphoric acid supported on hydrous zirconia.[3][4]

Reaction Conditions: The reaction temperature can range from 80°C to over 200°C,

depending on the catalyst used.[5] For instance, with a 12-tungstophosphoric acid/hydrous

zirconia catalyst, the reaction can be carried out at 80°C. A patent describes a process using

fuller's earth as a catalyst with temperatures gradually raised to 257°C.[5]

Work-up: After the reaction, the catalyst is typically removed by filtration. The excess phenol

is removed by distillation. The resulting mixture of ortho-, meta-, and para-cyclohexylphenols

can be separated by fractional distillation.

One-Pot Synthesis via Phenol Hydroalkylation
A greener approach involves the one-pot synthesis of cyclohexylphenols from phenol using a

tandem catalytic system.

Experimental Protocol Outline:

Reactants: Phenol and a hydrogen source, such as isopropyl alcohol.[4]

Catalyst: A bifunctional catalyst system is used, for example, RANEY® Nickel for

hydrogenation combined with a hierarchical Beta zeolite for alkylation.[4] Another system

employs cobalt phosphide (Co2P) supported on zeolites.[6]

Reaction Conditions: The reaction can be carried out at temperatures around 150°C.[4] One

study reported high conversion (64%) and selectivity (~70%) for cyclohexylphenols after 1
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hour at this temperature.[4]

Advantages: This method avoids the use of separate alkylating agents like cyclohexene and

can proceed under milder conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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